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Compound of Interest

Compound Name:
5-(tert-Butyl)oxazole-2-

carbaldehyde

Cat. No.: B8741675 Get Quote

5-(tert-Butyl)oxazole-2-carbaldehyde is a heterocyclic compound featuring a five-membered

oxazole ring. This ring system is a prominent scaffold in medicinal chemistry and materials

science due to its unique electronic properties, metabolic stability, and ability to participate in

hydrogen bonding.[1][2] The oxazole core is found in numerous marine natural products with

significant biological activities, including anti-tumor, anti-bacterial, and anti-inflammatory

properties.[3]

This guide provides a comprehensive overview of 5-(tert-Butyl)oxazole-2-carbaldehyde,

focusing on its synthesis, physicochemical characteristics, reactivity, and applications. The

strategic placement of a bulky tert-butyl group at the C5 position and a reactive carbaldehyde

at the C2 position makes this molecule a highly valuable and versatile intermediate for the

synthesis of complex molecular architectures and novel drug candidates. The tert-butyl group

can enhance pharmacokinetic properties such as metabolic stability and cell permeability, while

the aldehyde function serves as a synthetic handle for a wide array of chemical

transformations.

Physicochemical and Structural Data
A precise understanding of a compound's properties is fundamental to its application in

research and development. The key identifiers and computed properties for 5-(tert-
Butyl)oxazole-2-carbaldehyde are summarized below.
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Property Value Source

CAS Number 252662-41-2 [4]

Molecular Formula C₈H₁₁NO₂ [4]

Molecular Weight 153.18 g/mol [5]

IUPAC Name
5-tert-butyl-1,3-oxazole-2-

carbaldehyde
[4]

InChI Key
PXCITRFXUWRCHZ-

UHFFFAOYSA-N
[4]

SMILES CC(C)(C)C1=CN=C(O1)C=O [6]

Topological Polar Surface Area

(TPSA)
43.1 Å² [5][7]

LogP (Computed) 1.5 [5]

Synthesis and Characterization
The construction of the 2,5-disubstituted oxazole core can be achieved through several

established synthetic methodologies. One of the most prominent and efficient methods is the

Van Leusen oxazole synthesis.

Van Leusen Oxazole Synthesis
This reaction provides a direct route to 5-substituted oxazoles from aldehydes using

tosylmethyl isocyanide (TosMIC).[8][9] The reaction proceeds via a base-mediated

cycloaddition mechanism. The use of a solid-phase resin as the base can simplify purification,

allowing for the removal of the base and the tosylsulfinic acid byproduct by simple filtration.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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